N-(4,4-dimethyl-chroman-7-yl)-acetamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: N-(4,4-dimethyl-2,3-dihydrochromen-7-yl)acetamide
• InChI: InChI=1S/C13H17NO2/c1-9(15)14-10-4-5-11-12(8-10)16-7-6-13(11,2)3/h4-5,8H,6-7H2,1-3H3,(H,14,15)
• InChI Key: GQHSRKKKIUETPF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)C(CCO2)(C)C

Description

N-(4,4-dimethyl-chroman-7-yl)-acetamide is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-[3-(3-methyl-but-3-enyloxy)-phenyl]-acetamide (2.5 g, 11.4 mmol) and AlCl3 (4.52 g, 34.3 mmol) in fluoro-benzene (50 mL) was heated at reflux overnight. After cooling, the reaction mixture was poured into water. The organic layer was separated and the aqueous phase was extracted with EtOAc (40×3 mL). The combined organic layers were washed with brine, dried over anhydrous Na2SO4 and concentrated under vacuum. The residue was purified by column chromatography to give N-(4,4-dimethyl-chroman-7-yl)-acetamide (1.35 g, 54%).